Cas no 162084-83-5 (2-Pyridinecarboxaldehyde,6-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-)

• Product Name: 2-Pyridinecarboxaldehyde,6-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-
• CAS No: 162084-83-5
• MF: C₁₃H₂₁NO₂Si
• MW: 251.396844625473
• MDL: MFCD22384244
• CID: 1342124
• PubChem ID: 58967062
• Update Time: 2025-06-08

2-Pyridinecarboxaldehyde,6-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxaldehyde,6-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-
• 6-[(tert-Butyldimethylsilyloxy)methyl]picolinaldehyde
• 162084-83-5
• 6-(t-Butyldimethylsilanyloxymethyl)pyridine-2-carboxaldehyde
• FDIWHDGRKSMZBY-UHFFFAOYSA-N
• SCHEMBL947122
• 6-{[(tert-butyldimethylsilyl)oxy]methyl}pyridine-2-carbaldehyde
• DB-107909
• MFCD22384244
• 6-[[tert-butyl(dimethyl)silyl]oxymethyl]pyridine-2-carbaldehyde

• MDL： MFCD22384244
• Inchi： 1S/C13H21NO2Si/c1-13(2,3)17(4,5)16-10-12-8-6-7-11(9-15)14-12/h6-9H,10H2,1-5H3
• InChI Key： FDIWHDGRKSMZBY-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OCC1C=CC=C(C=O)N=1

Computed Properties

• Exact Mass: 251.13423
• Monoisotopic Mass: 251.134155447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.19

Additional information on 2-Pyridinecarboxaldehyde,6-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-

Professional Introduction to 2-Pyridinecarboxaldehyde,6-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]- (CAS No. 162084-83-5)

2-Pyridinecarboxaldehyde,6-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-, identified by its CAS number 162084-83-5, is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and utility in medicinal chemistry. The unique structural features of this molecule, particularly its aldehyde functionality and the presence of a bulky silyl ether group, make it a promising candidate for various synthetic applications and potential therapeutic uses.

The chemical structure of 2-Pyridinecarboxaldehyde,6-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]- consists of a pyridine ring substituted at the 2-position with an aldehyde group and at the 6-position with a methoxymethyl group protected by a triisopropylsilyl (TIPS) ether. This configuration imparts stability to the molecule while allowing for selective modifications in further synthetic pathways. The presence of the aldehyde group serves as a reactive site for condensation reactions, while the TIPS-protected methoxymethyl group can be deprotected under mild conditions to reveal a more reactive hydroxymethyl functionality.

In recent years, there has been growing interest in pyridine-based compounds due to their role as key intermediates in the synthesis of various pharmacologically active agents. The compound 162084-83-5 is particularly intriguing because it combines the versatility of the pyridine scaffold with functional groups that can be easily manipulated for drug development purposes. For instance, the aldehyde group can be used to form Schiff bases or undergo reductive amination, while the TIPS-protected methoxymethyl group can be selectively deprotected to introduce hydroxyl groups for further derivatization.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Pyridine derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in 2-Pyridinecarboxaldehyde,6-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]- suggests that it could serve as a precursor for designing molecules with enhanced biological activity. For example, modifications at the 6-position could lead to compounds with improved solubility or binding affinity to biological targets.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic utility. The introduction of the TIPS ether group at the 6-position not only protects the hydroxymethyl functionality but also enhances the overall stability of the molecule under various reaction conditions. This stability is crucial for maintaining the integrity of the compound during subsequent synthetic steps and for its potential use in pharmaceutical formulations.

Recent advancements in computational chemistry have also contributed to a better understanding of the reactivity and properties of this compound. Molecular modeling studies have revealed that 162084-83-5 exhibits favorable interactions with biological targets, making it a promising candidate for drug discovery efforts. These studies have provided valuable insights into how structural modifications can be optimized to enhance binding affinity and reduce off-target effects.

The pharmaceutical industry has been particularly interested in pyridine-based compounds due to their broad spectrum of biological activities. The compound 2-Pyridinecarboxaldehyde,6-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]- (CAS No. 162084-83-5) is no exception and has been explored in several research projects aimed at developing new drugs for treating various diseases. Its unique structural features make it a versatile building block for constructing more complex molecules with tailored biological properties.

In conclusion, 2-Pyridinecarboxaldehyde,6-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]- represents an important advancement in synthetic chemistry and pharmaceutical research. Its complex structure and functional groups offer numerous opportunities for further exploration and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly significant role in the discovery and design of novel therapeutic agents.